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Compound of Interest

Compound Name:
Dodecyltrimethylammonium

bromide

Cat. No.: B133476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling precautions, and

toxicological profile of Dodecyltrimethylammonium Bromide (DTAB). The information is

compiled from Safety Data Sheets (SDS), peer-reviewed literature, and standardized testing

guidelines to ensure a high level of technical detail and accuracy for professionals in research

and drug development.

Chemical and Physical Properties
Dodecyltrimethylammonium Bromide (DTAB), a quaternary ammonium compound, is a

widely used cationic surfactant in various scientific and industrial applications. A clear

understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

CAS Number 1119-94-4 [1][2]

Molecular Formula C₁₅H₃₄BrN [1]

Molecular Weight 308.34 g/mol

Appearance White crystalline powder

Melting Point 217 °C at 1,013 hPa

Solubility
>954,000 mg/L in water at 20

°C

Vapor Pressure 0 Pa at 20 °C

Partition Coefficient (n-

octanol/water)
log Pow: ≥-1.6 – ≤-1.2 (20 °C) [3]

Toxicological Data
DTAB presents several toxicological hazards that necessitate careful handling and adherence

to safety protocols. The following tables summarize the key toxicological endpoints.

Acute Toxicity
Endpoint Value Species Method

Classificati
on

Reference

Oral LD50
Toxic if

swallowed

Rat (female

preferred)

OECD

Guideline 425

GHS

Category 3 or

4

[3][4][5]

Skin and Eye Irritation
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Endpoint Result Method Classification Reference

Skin Irritation
Causes skin

irritation

In vitro

Reconstructed

Human

Epidermis (RhE)

Test (OECD TG

439)

GHS Category 2 [1][3]

Eye Irritation
Causes serious

eye irritation

In vitro Bovine

Corneal Opacity

and Permeability

(BCOP) Test

(OECD TG 437)

GHS Category

2A
[1][3]

Sensitization
Endpoint Result Classification

Respiratory or Skin

Sensitization

Shall not be classified as a

respiratory or skin sensitiser
Not Classified

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
Endpoint Result Classification

Germ Cell Mutagenicity
Shall not be classified as germ

cell mutagenic
Not Classified

Carcinogenicity
Shall not be classified as

carcinogenic
Not Classified

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant
Not Classified

Specific Target Organ Toxicity (STOT)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://iivs.org/assays/ocular/bcop/
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://iivs.org/assays/ocular/bcop/
https://pubmed.ncbi.nlm.nih.gov/21452913/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Result Target Organ Classification Reference

Single Exposure

May cause

respiratory

irritation

Respiratory

system
GHS Category 3 [1]

Repeated

Exposure

Shall not be

classified as a

specific target

organ toxicant

(repeated

exposure)

- Not Classified

Aquatic Toxicity
Endpoint Result Classification Reference

Acute and Chronic

Aquatic Toxicity

Very toxic to aquatic

life with long lasting

effects

GHS Acute 1, Chronic

1
[1][2][3]

Hazard Identification and Precautionary Measures
Based on the toxicological data, DTAB is classified under the Globally Harmonized System

(GHS) with the following hazard statements and corresponding pictograms.

Signal Word:Danger[4]

Hazard Statements:

H301: Toxic if swallowed[3][4]

H315: Causes skin irritation[1][3][4]

H319: Causes serious eye irritation[1][3][4]

H335: May cause respiratory irritation[1]

H410: Very toxic to aquatic life with long lasting effects[1][2][3][4]
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Precautionary Statements:

Prevention:

P261: Avoid breathing dust.[1]

P264: Wash skin thoroughly after handling.[3][4]

P270: Do not eat, drink or smoke when using this product.[3][4]

P273: Avoid release to the environment.[1][2][3][4]

P280: Wear protective gloves/ eye protection/ face protection.[3][4]

Response:

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.

P391: Collect spillage.[2][4]

Storage:

P405: Store locked up.[4]

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.[1][2]

Experimental Protocols for Key Toxicological
Assessments
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Detailed methodologies for the key toxicological endpoints are outlined below, based on OECD

guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Guideline 425)
This method is used to determine the LD50 value of a substance.

Test Principle: A single animal is dosed at a time. If the animal survives, the dose for the next

animal is increased; if it dies, the dose is decreased. This sequential process allows for an

accurate estimation of the LD50 with a minimal number of animals.[5]

Test Animals: Healthy, young adult female rats are typically used.[5]

Procedure:

Animals are fasted prior to dosing.

The test substance is administered orally by gavage in a single dose.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.

A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The LD50 is calculated using the maximum likelihood method.[5]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD Guideline 439)
This in vitro test assesses the potential of a substance to cause skin irritation.[6]

Test System: A three-dimensional reconstructed human epidermis model that mimics the

properties of the human epidermis.[6]

Procedure:
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The test substance is applied topically to the surface of the RhE tissue.

After a defined exposure period, the substance is removed by rinsing.

The viability of the tissue is measured using a cell viability assay, typically the MTT assay.

Data Analysis: A substance is identified as an irritant if the mean tissue viability is reduced to

≤ 50% of the negative control.[6]

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD Guideline 437)
This ex vivo assay evaluates the potential of a substance to cause severe eye damage.

Test System: Freshly isolated bovine corneas.

Procedure:

The test substance is applied to the epithelial surface of the cornea.

After a specific exposure time, the substance is rinsed off.

Corneal opacity is measured using an opacitometer.

Corneal permeability is assessed by measuring the passage of sodium fluorescein dye

through the cornea.

Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values to predict the eye irritation potential.

Mechanism of Toxicity and Cellular Effects
The primary mechanism of DTAB's toxicity is attributed to its interaction with and disruption of

cellular membranes. As a cationic surfactant, the positively charged headgroup of DTAB

interacts with the negatively charged components of cell membranes, leading to a loss of

membrane integrity.

This disruption can lead to a cascade of downstream events, including:
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Increased Membrane Permeability: Leading to leakage of intracellular components such as

lactate dehydrogenase (LDH) and the influx of extracellular substances.

Cell Lysis: At higher concentrations, complete disruption of the cell membrane results in cell

death.

Alteration of Membrane Protein Function: The perturbation of the lipid bilayer can affect the

function of embedded proteins, disrupting cellular signaling and transport processes.

The following diagram illustrates the proposed mechanism of DTAB-induced cytotoxicity.

DTAB Cell MembraneInteraction Membrane Disruption

Increased Permeability

Membrane Protein
Dysfunction

Cell Lysis / Necrosis

LDH Release

Click to download full resolution via product page

Proposed mechanism of DTAB-induced cytotoxicity.

Safe Handling and Emergency Procedures
Adherence to strict safety protocols is mandatory when handling DTAB to minimize exposure

and mitigate risks.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[2]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles.[2]
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Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[2]

First Aid Measures
If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor/physician.[4]

If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

Spills and Disposal
Spill Response:

Evacuate the area.

Wear appropriate PPE.

Avoid generating dust.

Sweep up the spilled material and place it in a suitable container for disposal.

Prevent entry into waterways, sewers, basements, or confined areas.

Disposal: Dispose of DTAB and its container in accordance with local, regional, national, and

international regulations. Do not allow it to enter the environment.[1][2]

The following workflow outlines the general procedure for handling a DTAB spill.
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DTAB Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill
(Avoid Dust Generation)

Collect Spilled Material

Dispose of Waste Properly

Decontaminate Area

Click to download full resolution via product page

General workflow for responding to a DTAB spill.

This technical guide provides a comprehensive resource for the safe handling and

understanding of the toxicological properties of DTAB. By adhering to these guidelines and

understanding the potential hazards, researchers and drug development professionals can

work safely and effectively with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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